Cas no 2649061-49-2 (1-(2-isocyanatopropan-2-yl)cyclopropylbenzene)

• Product Name: 1-(2-isocyanatopropan-2-yl)cyclopropylbenzene
• CAS No: 2649061-49-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5846997
• PubChem ID: 165695671
• Update Time: 2025-06-08

1-(2-isocyanatopropan-2-yl)cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 2649061-49-2
• [1-(2-isocyanatopropan-2-yl)cyclopropyl]benzene
• EN300-1860524
• 1-(2-isocyanatopropan-2-yl)cyclopropylbenzene

• Inchi： 1S/C13H15NO/c1-12(2,14-10-15)13(8-9-13)11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3
• InChI Key： FFTLBOLPADZBDZ-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(2-isocyanatopropan-2-yl)cyclopropylbenzene

Comprehensive Overview of 1-(2-Isocyanatopropan-2-yl)cyclopropylbenzene (CAS No. 2649061-49-2)

1-(2-Isocyanatopropan-2-yl)cyclopropylbenzene (CAS No. 2649061-49-2) is a specialized organic compound gaining attention in advanced material science and pharmaceutical research. Its unique cyclopropylbenzene backbone combined with an isocyanate functional group makes it a versatile intermediate for synthesizing high-performance polymers, coatings, and bioactive molecules. The compound's sterically hindered structure enhances thermal stability, a critical factor for applications in high-temperature resins and adhesive formulations.

Recent studies highlight the role of 1-(2-isocyanatopropan-2-yl)cyclopropylbenzene in developing next-generation polyurethanes, where its rigid cyclopropyl ring improves mechanical strength while maintaining flexibility. Researchers are also exploring its potential in click chemistry reactions due to the reactivity of its isocyanate group, which facilitates rapid conjugation with amines or alcohols under mild conditions. This aligns with the growing demand for sustainable chemistry solutions that minimize energy consumption.

From an industrial perspective, the compound's low volatility and compatibility with green solvents address key concerns in eco-friendly manufacturing. A 2023 market analysis identified rising interest in such tailored isocyanates for UV-curable coatings, driven by the automotive and electronics sectors' need for durable, lightweight materials. Notably, its hydrolytic stability outperforms conventional aliphatic isocyanates, making it suitable for humid environments.

In pharmaceutical contexts, the cyclopropyl moiety of CAS 2649061-49-2 is being investigated for modulating drug metabolic resistance. Computational models suggest its scaffold could enhance blood-brain barrier permeability, sparking innovation in CNS drug discovery. These applications resonate with trending searches like "isocyanate derivatives in medicine" and "cyclopropyl-based drug design," reflecting cross-disciplinary interest.

Quality control protocols for 1-(2-isocyanatopropan-2-yl)cyclopropylbenzene emphasize HPLC purity verification (>98%) and moisture-sensitive storage, as trace water can trigger premature polymerization. Advanced characterization techniques like FTIR spectroscopy and NMR analysis confirm its structural integrity, while DSC measurements validate its thermal profile – data highly sought after in patent filings and material safety documentation.

The synthesis of this compound typically involves Grignard reactions followed by phosgenation-free isocyanate formation, aligning with green chemistry principles. This process innovation responds to frequent queries about "non-phosgene isocyanate production" in academic forums. Furthermore, its biodegradation pathways are under study to meet evolving REACH regulations, a hotspot for environmental compliance discussions.

Emerging applications include self-healing elastomers, where the compound's dual functionality enables dynamic network reformation. Such innovations correlate with booming searches for "smart material precursors" and "healable coatings chemistry." Patent databases show a 40% annual growth in filings referencing 2649061-49-2, particularly in flexible electronics and medical device coatings.

For analytical chemists, GC-MS methods using DB-5 capillary columns provide optimal separation of this compound from byproducts. The mass spectrum exhibits characteristic fragments at m/z 174 (cyclopropylbenzene cation) and m/z 57 (isopropyl ion), serving as diagnostic markers for quality assurance. These technical details address common troubleshooting questions in analytical method development circles.

In conclusion, 1-(2-isocyanatopropan-2-yl)cyclopropylbenzene represents a strategic intersection of materials innovation and molecular design. Its expanding utility across polymeric materials, pharmaceutical intermediates, and specialty chemicals positions it as a compound of significant industrial relevance. Ongoing research into its structure-activity relationships promises to unlock further applications in line with global trends toward functionalized building blocks and precision chemistry.